2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(2-methoxyphenethyl)acetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C21H21ClN4O3S/c1-29-18-8-3-2-5-14(18)9-10-23-19(27)12-17-13-30-21(25-17)26-20(28)24-16-7-4-6-15(22)11-16/h2-8,11,13H,9-10,12H2,1H3,(H,23,27)(H2,24,25,26,28)
• InChI Key: WJPPXWDWMLOYRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol

Description

2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(2-methoxyphenethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is also known as BAY 41-2272, and it has been extensively studied for its pharmacological properties and mechanism of action.

Scientific Research Applications

Chloroacetamide Herbicides' Metabolism and Toxicity

Studies on chloroacetamide herbicides, including those with structural similarities to the specified compound, have shown their metabolic pathways and potential toxicity profiles in both human and rat liver microsomes. This research is crucial for understanding the environmental and health implications of these chemicals (Coleman et al., 2000).

Antimicrobial and Antitumor Activities

Compounds with structural motifs related to the given chemical have been evaluated for their antimicrobial and antitumor activities. For instance, derivatives of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid have shown significant activity against mycobacteria, including Mycobacterium tuberculosis, highlighting the potential for developing new therapeutic agents (Krátký et al., 2017).

Synthesis and Evaluation of Analogues for Biological Screening

The synthesis of novel compounds with the core structure of 1,3,4-oxadiazole and thiadiazole derivatives has been explored for their potential biological activities. Such studies contribute to the pharmaceutical development process by identifying new candidates with desired biological properties, such as inhibitory effects against enzymes or cancer cell lines (Rehman et al., 2013).

Structural and Electronic Properties

Research into the structural and electronic properties of related compounds, such as benzothiazolinone acetamide analogs, provides insights into their potential applications in materials science and molecular electronics. These studies can lead to the development of new materials with specific optical, electronic, or photovoltaic properties (Mary et al., 2020).